![molecular formula C17H17N3O3 B2418091 3-(4-Carbamoyl-1,3-dimethylpyrido[1,2-a]benzimidazol-2-yl)propanoic acid CAS No. 885952-41-0](/img/structure/B2418091.png)
3-(4-Carbamoyl-1,3-dimethylpyrido[1,2-a]benzimidazol-2-yl)propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-(4-Carbamoyl-1,3-dimethylpyrido[1,2-a]benzimidazol-2-yl)propanoic acid” is a chemical compound with the molecular formula C17H17N3O3 . Its average mass is 311.335 Da and its monoisotopic mass is 311.126984 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of 17 carbon atoms, 17 hydrogen atoms, 3 nitrogen atoms, and 3 oxygen atoms .Scientific Research Applications
- Researchers have explored the antibacterial potential of 3-(4-Carbamoyl-1,3-dimethylpyrido[1,2-a]benzimidazol-2-yl)propanoic acid. It has been tested against bacteria such as S. aureus, Staphylococcus epidermidis, K. pneumoniae, and E. coli . Further studies could elucidate its mechanism of action and optimize its efficacy.
- The compound has also demonstrated antifungal activity against C. albicans and A. niger . Investigating its interactions with fungal cell membranes and pathways could provide valuable insights for antifungal drug development.
- Benzimidazole derivatives, including this compound, serve as privileged heterocyclic motifs with medicinal importance. Their structural similarity to nucleotides allows them to interact with biological systems, making them pivotal in drug design .
- Optimization of benzimidazole-based structures has led to marketed drugs like omeprazole (used for peptic ulcer treatment) and pimobendan (for congestive heart failure) .
- 2-Aminobenzimidazoles, structurally related to our compound, have been explored for acid/base catalysis and as phosphoryl transfer catalysts. Some derivatives exhibit antimicrobial effects and high affinity toward enzymes and protein receptors .
- Due to its structural resemblance to naturally occurring nucleotides, 3-(4-Carbamoyl-1,3-dimethylpyrido[1,2-a]benzimidazol-2-yl)propanoic acid may interact with biopolymers in living systems. Understanding these interactions could reveal novel biological activities .
- The synthesis of benzimidazole derivatives involves rearrangements of quinoxaline compounds. Researchers have explored quinoxaline–benzimidazole rearrangements, leading to diverse biheterocyclic motifs .
Antibacterial Activity
Antifungal Properties
Medicinal Chemistry and Drug Design
Catalysis and Enzyme Inhibition
Biological Interactions
Synthetic Methodology
properties
IUPAC Name |
3-(4-carbamoyl-1,3-dimethylpyrido[1,2-a]benzimidazol-2-yl)propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3/c1-9-11(7-8-14(21)22)10(2)20-13-6-4-3-5-12(13)19-17(20)15(9)16(18)23/h3-6H,7-8H2,1-2H3,(H2,18,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLGUEYOQSHWHHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=NC3=CC=CC=C3N2C(=C1CCC(=O)O)C)C(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Carbamoyl-1,3-dimethylpyrido[1,2-a]benzimidazol-2-yl)propanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.